Cas no 1401163-85-6 (2-(2,2,2-Trifluoroethoxy)pyrimidine-5-boronic acid)

• Product Name: 2-(2,2,2-Trifluoroethoxy)pyrimidine-5-boronic acid
• CAS No: 1401163-85-6
• MF: C₆H₆BF₃N₂O₃
• MW: 221.929651737213
• MDL: MFCD07375137
• CID: 2156163
• Update Time: 2024-11-02

2-(2,2,2-Trifluoroethoxy)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoroethoxy)pyrimidine-5-boronic acid
• (2-(2,2,2-Trifluoroethoxy)pyrimidin-5-yl)boronic acid
• [2-(2,2,2-TRIFLUOROETHOXY)PYRIMIDIN-5-YL]BORONIC ACID
• C6H6BF3N2O3
• AB41263
• PC412544
• V3030
• 2-(2,2,2-Trifluoroethoxy)-5-pyrimidinylboronic acid
• Boronic acid, B-[2-(2,2,2-trifluoroethoxy)-5-pyrimidinyl]-

• MDL： MFCD07375137
• Inchi： 1S/C6H6BF3N2O3/c8-6(9,10)3-15-5-11-1-4(2-12-5)7(13)14/h1-2,13-14H,3H2
• InChI Key： AQKQSXGEHZAYIS-UHFFFAOYSA-N
• SMILES： FC(COC1N=CC(B(O)O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Topological Polar Surface Area: 75.5